Cas no 2172497-88-8 ({1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine)

• Product Name: {1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine
• CAS No: 2172497-88-8
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 5767900
• PubChem ID: 165866655
• Update Time: 2025-10-22

{1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1596269
• {[1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]methyl}(methyl)amine
• 2172497-88-8
• {1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

• Inchi： 1S/C10H18N4/c1-7(2)10-9(6-11-3)12-13-14(10)8-4-5-8/h7-8,11H,4-6H2,1-3H3
• InChI Key： IWOQAVJLZBSKGB-UHFFFAOYSA-N
• SMILES： N1(C(=C(CNC)N=N1)C(C)C)C1CC1

Computed Properties

• Exact Mass: 194.153146591g/mol
• Monoisotopic Mass: 194.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.7Ų

Additional information on {1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine

Comprehensive Overview of {1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (CAS No. 2172497-88-8)

The compound {1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine, identified by its CAS No. 2172497-88-8, represents a structurally unique triazole derivative with significant potential in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropyl group, an isopropyl substituent, and a methylamine moiety, making it a versatile candidate for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance in contemporary research, addressing trending queries such as "triazole-based drug design" and "small molecule optimization."

Recent advancements in heterocyclic chemistry have spotlighted 1,2,3-triazole scaffolds due to their stability, bioisosteric properties, and ease of functionalization. The presence of a cyclopropyl ring in CAS 2172497-88-8 enhances metabolic stability, a feature highly sought after in CNS-targeting therapeutics and kinase inhibitors. Researchers frequently search for "triazole derivatives in medicinal chemistry" or "impact of cyclopropyl groups on bioavailability," underscoring the compound's alignment with current scientific interests.

Synthetic routes to {1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine often involve click chemistry, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC). This method, popularized by its efficiency and atom economy, resonates with queries like "green synthesis of triazoles" and "scalable click chemistry protocols." The compound's methylamine tail further allows for derivatization into amides or sulfonamides, addressing industrial demands for "modular drug intermediates."

In agrochemical contexts, CAS 2172497-88-8 has been explored as a precursor for crop protection agents, owing to the triazole ring's ability to disrupt fungal ergosterol biosynthesis. Searches such as "triazole fungicides mode of action" highlight this application. Notably, its isopropyl group may contribute to lipophilicity, a critical factor in membrane penetration—a topic often queried as "optimizing logP in agrochemicals."

From an analytical perspective, characterization of this compound involves NMR, LC-MS, and X-ray crystallography, techniques frequently searched alongside "structural elucidation of small molecules." Its crystalline form and solubility profile (logD at physiological pH) are also key data points for formulation scientists, addressing queries like "improving API solubility."

In summary, {1-cyclopropyl-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylmethyl}(methyl)amine (2172497-88-8) exemplifies the intersection of structural ingenuity and practical utility in modern chemistry. Its relevance to drug discovery, agrochemical innovation, and material science ensures sustained interest, as reflected in search trends and academic discourse.